![molecular formula C22H26N4O3S B4626026 N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanamide](/img/structure/B4626026.png)
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanamide
Overview
Description
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanamide is a useful research compound. Its molecular formula is C22H26N4O3S and its molecular weight is 426.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 426.17256188 g/mol and the complexity rating of the compound is 616. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antilipidemic Activity
Research has shown that novel esters containing hexadecyl or cyclohexyl groups and various heterocyclic rings, including thiadiazoles, have been synthesized and tested for antilipidemic activity. These compounds, including the cyclohexyl ester derivatives similar in structure to N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanamide, have demonstrated significant antihyperlipidemic activity by lowering lipid indices such as cholesterol, LDL-cholesterol, HDL-cholesterol, and serum triglycerides levels in mice (Habib et al., 2000).
Biological Evaluation as Carbonic Anhydrase Inhibitors
A series of compounds containing the thiadiazol moiety has been synthesized and evaluated for their inhibition potential against human carbonic anhydrase isoenzymes. These studies aimed to develop selective inhibitors for various applications, including therapeutic agents. Although the synthesized derivatives showed weak inhibitory potential towards all investigated isoforms, they served as a foundation for further development of potent inhibitors (Mishra et al., 2016).
Fluorescence Properties of Cyclophosphazenes
Compounds containing thiadiazole rings have been synthesized and their fluorescence properties studied. This research opens avenues for the application of such compounds in materials science, particularly in the development of fluorescent materials for various technological applications (Eçik et al., 2017).
Antiviral Activity
Thiadiazole sulfonamides, structurally related to the compound , have been synthesized and tested for their antiviral activities. These studies have highlighted the potential of thiadiazole derivatives as antiviral agents, with some compounds showing significant activity against the tobacco mosaic virus (Chen et al., 2010).
Anticancer Potential
Investigations into the anticancer properties of thiadiazole derivatives have shown promising results, indicating that these compounds can induce growth inhibition and apoptosis in cancer cells. This suggests a potential therapeutic application of thiadiazole-containing compounds in cancer treatment (Sunil et al., 2010).
properties
IUPAC Name |
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-6-(1,3-dioxoisoindol-2-yl)hexanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3S/c27-18(23-22-25-24-19(30-22)15-9-3-1-4-10-15)13-5-2-8-14-26-20(28)16-11-6-7-12-17(16)21(26)29/h6-7,11-12,15H,1-5,8-10,13-14H2,(H,23,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBQDCRQSORMVOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NN=C(S2)NC(=O)CCCCCN3C(=O)C4=CC=CC=C4C3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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